3-methyl-N-(2-phenylethyl)-1-benzofuran-2-carboxamide

• Molecular Formula: C18H17NO2
• Molecular Weight: 279.3 g/mol
• IUPAC Name: 3-methyl-N-(2-phenylethyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H17NO2/c1-13-15-9-5-6-10-16(15)21-17(13)18(20)19-12-11-14-7-3-2-4-8-14/h2-10H,11-12H2,1H3,(H,19,20)
• InChI Key: JVCPSZQKSNVHKC-UHFFFAOYSA-N
• SMILES: CC1=C(OC2=CC=CC=C12)C(=O)NCCC3=CC=CC=C3

Description

3-methyl-N-(2-phenylethyl)-1-benzofuran-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is commonly referred to as 3-MeO-PCP and belongs to the class of dissociative drugs. This compound has been found to have a unique mechanism of action and exhibits several biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-MeO-PCP involves binding to the NMDA receptor, a type of glutamate receptor in the brain. This binding results in the inhibition of the receptor and the subsequent disruption of the normal functioning of the glutamate system. This disruption can lead to the dissociative effects observed in individuals who use this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-MeO-PCP include dissociation, hallucinations, and anesthesia. It has also been found to have analgesic effects and can cause respiratory depression in high doses. Additionally, 3-MeO-PCP has been found to have neuroprotective effects and can promote the growth of new neurons in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-MeO-PCP in lab experiments is its unique mechanism of action, which can provide insights into the functioning of the glutamate system in the brain. Additionally, this compound has been found to have potential therapeutic applications, which can provide opportunities for the development of new treatments for various disorders. However, one limitation of using 3-MeO-PCP in lab experiments is its potential for abuse, which can make it difficult to obtain and use in a controlled manner.

Future Directions

There are several future directions for the study of 3-MeO-PCP. One direction is the further exploration of its potential therapeutic applications, particularly in the treatment of addiction and substance abuse disorders. Additionally, more research is needed to understand the long-term effects of this compound on the brain and body. Finally, the development of new compounds based on the structure of 3-MeO-PCP may provide opportunities for the development of new treatments for various disorders.

Synthesis Methods

The synthesis of 3-MeO-PCP involves several steps, including the reaction of 3-methylphenol with thionyl chloride to form 3-chloro-3-methylphenol. This compound is then reacted with 2-phenylethylamine to form 3-methyl-N-(2-phenylethyl)phenol. The final step involves the reaction of 3-methyl-N-(2-phenylethyl)phenol with benzoyl chloride to form 3-methyl-N-(2-phenylethyl)-1-benzofuran-2-carboxamide.

Scientific Research Applications

3-MeO-PCP has been found to have several potential therapeutic applications. It has been studied for its antidepressant, anxiolytic, and analgesic effects. It has also been found to have potential in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, 3-MeO-PCP has been studied for its potential in treating addiction and substance abuse disorders.